(E)-N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-3-(3,4-dimethoxyphenyl)acrylamide

• IUPAC Name: (E)-N-[(5-cyclopropyl-1-methylpyrazol-3-yl)methyl]-3-(3,4-dimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C19H23N3O3/c1-22-16(14-6-7-14)11-15(21-22)12-20-19(23)9-5-13-4-8-17(24-2)18(10-13)25-3/h4-5,8-11,14H,6-7,12H2,1-3H3,(H,20,23)/b9-5+
• InChI Key: FNQZMDRBKZQWLZ-WEVVVXLNSA-N
• Canonical SMILES: CN1C(=CC(=N1)CNC(=O)C=CC2=CC(=C(C=C2)OC)OC)C3CC3
• Isomeric SMILES: CN1C(=CC(=N1)CNC(=O)/C=C/C2=CC(=C(C=C2)OC)OC)C3CC3
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

(E)-N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-3-(3,4-dimethoxyphenyl)acrylamide is a useful research compound. Its molecular formula is C19H23N3O3 and its molecular weight is 341.411. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Catalysis

Formation of Functionalized Cyclopentenes
Acrylamides derived from 3,5-dimethyl-1H-pyrazole have been utilized in the asymmetric [3+2] cycloaddition with allenoates, catalyzed by dipeptide-derived phosphines. This process affords regiospecific annulation products, showcasing the application of similar acrylamides in synthesizing complex organic structures with moderate enantioselectivity (Xiaoyu Han et al., 2011).

Medicinal Chemistry and Drug Design

Synthesis and Antitumor Activity
Novel pyrimidiopyrazole derivatives have demonstrated significant in vitro antitumor activity against the HepG2 cell line. These compounds are synthesized via microwave irradiation, highlighting the potential use of related acrylamides in developing new anticancer agents (Asmaa M. Fahim et al., 2019).

Materials Science and Engineering

Degradable, Thermo-sensitive Scaffolds
Acrylamides have been incorporated into poly(N-isopropyl acrylamide)-based scaffolds with degradability and controlled porosity for tissue engineering applications. This research illustrates the role of acrylamides in creating smart materials responsive to environmental changes, beneficial for biomedical applications (A. Galperin et al., 2010).

Heterocyclic Chemistry

Synthesis of Heterocyclic Compounds
Thiosemicarbazide derivatives, acting as precursors in synthesizing various heterocyclic compounds, have been explored for their antimicrobial activity. This area of research demonstrates the versatility of acrylamide derivatives in synthesizing heterocyclic compounds with potential biological activities (W. Elmagd et al., 2017).